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Compound of Interest

Compound Name: Suberosol

Cat. No.: B15567281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Suberosol, a naturally occurring tetracyclic triterpenoid, has been identified as a compound

with potential therapeutic applications. Isolated from Polyalthia suberosa, this C31 lanostane-

type triterpene has demonstrated noteworthy biological activity, particularly as an anti-HIV

agent[1][2]. This document provides a summary of the available data on suberosol, including

its known biological effects and protocols for relevant experimental investigation. While current

research on suberosol is in its nascent stages, its unique structure and initial findings warrant

further exploration for drug discovery and development.
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Property Value Source

Chemical Formula C₃₁H₅₀O₂ PubChem

Molecular Weight 454.7 g/mol PubChem

IUPAC Name

(3S,5R,10S,13R,14R,15S,17R

)-4,4,10,13,14-pentamethyl-17-

[(2R)-6-methyl-5-

methylideneheptan-2-

yl]-2,3,5,6,12,15,16,17-

octahydro-1H-

cyclopenta[a]phenanthrene-

3,15-diol

PubChem

Structure Lanostane-type triterpenoid [1]

Natural Source Polyalthia suberosa [1][2]

Therapeutic Potential: Anti-HIV Activity
The primary therapeutic potential of suberosol identified to date is its activity against the

Human Immunodeficiency Virus (HIV). Research has shown that suberosol can inhibit HIV

replication in lymphocyte cells.

Quantitative Data
Compound Cell Line Activity EC₅₀ Source

Suberosol H9 Lymphocyte
Anti-HIV

Replication
3 µg/mL

This initial finding suggests that suberosol may serve as a lead compound for the

development of novel antiretroviral therapies. Further studies are required to elucidate its

precise mechanism of action against HIV. Lanostane-type triterpenoids, as a class, have shown

promise as anti-HIV agents, with some inhibiting HIV-1 protease.
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The following are generalized protocols relevant to the study of suberosol and other natural

products with antiviral potential. These are based on standard laboratory practices and the

limited information available on suberosol.

Isolation of Suberosol from Polyalthia suberosa
This protocol outlines a general procedure for the extraction and isolation of triterpenoids from

a plant source.
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Extraction & Fractionation

Chromatographic Separation

Plant Material

Drying & Grinding

Solvent Extraction

Crude Extract

Solvent Partitioning

Fractions

Column Chromatography

Eluted Fractions

TLC Analysis

Pooling

Further Purification (HPLC)

Pure Suberosol

 

Cell Culture

Cell Seeding

Compound Treatment

HIV Infection

Incubation

Supernatant Collection

p24 Antigen ELISA

Data Analysis
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Potential Areas of Investigation

Suberosol

HIV Entry

Reverse Transcription

Integration

Viral Protein Synthesis

Viral Assembly & Budding

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anti-AIDS agents, 9. Suberosol, a new C31 lanostane-type triterpene and anti-HIV
principle from Polyalthia suberosa - PubMed [pubmed.ncbi.nlm.nih.gov]

2. cabidigitallibrary.org [cabidigitallibrary.org]

To cite this document: BenchChem. [Suberosol: A Potential Therapeutic Agent - Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567281#suberosol-as-a-potential-therapeutic-
agent]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15567281?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567281?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8377018/
https://pubmed.ncbi.nlm.nih.gov/8377018/
https://www.cabidigitallibrary.org/doi/full/10.1079/cabicompendium.42512
https://www.benchchem.com/product/b15567281#suberosol-as-a-potential-therapeutic-agent
https://www.benchchem.com/product/b15567281#suberosol-as-a-potential-therapeutic-agent
https://www.benchchem.com/product/b15567281#suberosol-as-a-potential-therapeutic-agent
https://www.benchchem.com/product/b15567281#suberosol-as-a-potential-therapeutic-agent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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